Cas no 2172490-33-2 (3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid)

• Product Name: 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid
• CAS No: 2172490-33-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5938833
• PubChem ID: 165582334
• Update Time: 2025-07-17

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid
• 2172490-33-2
• 3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbutanoic acid
• EN300-1578400

• Inchi： 1S/C27H32N2O5/c1-16(26(31)32)17(2)28-25(30)14-24(18-8-7-9-18)29-27(33)34-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,16-18,23-24H,7-9,14-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IOBNBWPPOFIFLN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C)C(C(=O)O)C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid

Introduction to 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic Acid (CAS No. 2172490-33-2)

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid, with the CAS number 2172490-33-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amide linkage. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The structural complexity of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid makes it an attractive candidate for further exploration in drug design. The cyclobutyl group, known for its rigidity, can enhance the binding affinity of the molecule to its target proteins, while the Fmoc group is commonly used in peptide synthesis and can serve as a protecting group for amino acids. The amide bond provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural features of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid position it as a promising candidate for such applications. For instance, studies have shown that molecules with similar structural motifs can interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The ability to fine-tune the chemical structure of this compound could lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates specialized conditions to prevent its degradation, while the formation of the amide bond requires precise control over reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both preclinical and clinical studies.

The potential applications of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid extend beyond drug development. Its structural features make it a valuable tool for studying protein-ligand interactions at the molecular level. By using this compound as a probe, researchers can gain insights into the mechanisms by which various biological processes are regulated. This information can then be used to develop new strategies for intervening in these processes when they go awry.

In conclusion, 3-3-cyclobutyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanamido)-2-methylbutanoic acid (CAS No. 2172490- 33- 2) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug design and molecular biology studies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new therapies and diagnostic tools.